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Compound of Interest

Compound Name: N-Heptyl-1-naphthamide

Cat. No.: B15064715 Get Quote

For researchers, scientists, and drug development professionals, securing a reliable supply of

well-characterized chemical compounds is paramount. N-Heptyl-1-naphthamide, a derivative

of the naphthamide scaffold, has garnered interest within various research domains. This

technical guide provides an overview of its commercial availability and summarizes key

technical data, although detailed experimental protocols and comprehensive biological pathway

information remain limited in publicly accessible resources.

N-Heptyl-1-naphthamide is commercially available from several chemical suppliers, with

MilliporeSigma (formerly Sigma-Aldrich) being a prominent source. The compound is identified

by the CAS Number 303092-31-1. While a comprehensive technical data sheet with extensive

physical and chemical properties is not readily available, information can be pieced together

from supplier listings and chemical databases.

Physicochemical Properties
A summary of the available quantitative data for N-Heptyl-1-naphthamide is presented in the

table below. This information is crucial for its handling, formulation, and use in experimental

settings.
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Property Value Source

CAS Number 303092-31-1 MilliporeSigma

Molecular Formula C₁₈H₂₃NO MilliporeSigma

Molecular Weight 269.38 g/mol Calculated

Note: Further quantitative data such as melting point, boiling point, and solubility are not

consistently provided across public sources and would typically be found on a supplier's

Certificate of Analysis (CoA) or detailed technical data sheet.

Commercial Availability
The primary supplier identified for research-grade N-Heptyl-1-naphthamide is MilliporeSigma,

where it is listed under their AldrichCPR brand. Researchers interested in procuring this

compound should refer to the MilliporeSigma website and use the CAS number 303092-31-1

for accurate product identification. Availability and pricing are subject to change and should be

confirmed directly with the supplier.

Synthesis and Manufacturing
Detailed, publicly available protocols for the commercial synthesis of N-Heptyl-1-naphthamide
are scarce. However, the general synthesis of N-alkyl-1-naphthamides can be conceptualized

through a standard amidation reaction. This process would likely involve the reaction of 1-

naphthoyl chloride with n-heptylamine. The reaction progress and purity of the final product

would be monitored using standard analytical techniques such as thin-layer chromatography

(TLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry.

A generalized workflow for a potential lab-scale synthesis is depicted below.
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Figure 1. A generalized workflow for the synthesis of N-Heptyl-1-naphthamide.

Experimental Protocols and Biological Activity
Detailed experimental protocols for the use of N-Heptyl-1-naphthamide in specific assays or

as a therapeutic agent are not readily found in the public domain. Scientific literature on the

biological activity and mechanism of action of this specific compound is limited.

The broader class of naphthamides has been investigated for various pharmacological

activities. However, without specific studies on N-Heptyl-1-naphthamide, any discussion of its

mechanism of action or signaling pathway involvement would be speculative.

For researchers investigating this compound, the logical experimental progression would be to

perform initial screening assays relevant to their field of interest. This could be followed by

more in-depth studies to elucidate its mechanism of action. A conceptual workflow for such an

investigation is outlined below.
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Figure 2. A conceptual workflow for the investigation of N-Heptyl-1-naphthamide's biological

activity.

In conclusion, N-Heptyl-1-naphthamide is a commercially available compound for research

purposes. While basic physicochemical data can be obtained, a comprehensive technical

profile, including detailed experimental protocols and biological pathway information, is not yet
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publicly available. Researchers will need to rely on direct communication with suppliers for in-

depth technical specifications and will likely need to develop their own experimental protocols

based on the broader understanding of the naphthamide chemical class.

To cite this document: BenchChem. [Commercial Suppliers and Technical Profile of N-
Heptyl-1-naphthamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15064715#commercial-suppliers-of-n-heptyl-1-
naphthamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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